6-Amino-3-(4-cyclohexylphenyl)-4-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C23H22N4OS
• Molecular Weight: 402.5 g/mol
• IUPAC Name: 6-amino-3-(4-cyclohexylphenyl)-4-thiophen-2-yl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C23H22N4OS/c24-13-17-19(18-7-4-12-29-18)20-21(26-27-23(20)28-22(17)25)16-10-8-15(9-11-16)14-5-2-1-3-6-14/h4,7-12,14,19H,1-3,5-6,25H2,(H,26,27)
• InChI Key: QTCFPIMJSFKTHK-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)C2=CC=C(C=C2)C3=C4C(C(=C(OC4=NN3)N)C#N)C5=CC=CS5

Description

6-Amino-3-(4-cyclohexylphenyl)-4-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a pyranopyrazole derivative that has shown promising results in different biological activities, including antitumor, antimicrobial, and antifungal properties.

Mechanism of Action

The mechanism of action of 6-Amino-3-(4-cyclohexylphenyl)-4-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in inhibiting tumor growth, microbial growth, and fungal growth involves disrupting the cell membrane and inhibiting the synthesis of essential macromolecules. This compound induces apoptosis and cell cycle arrest in cancer cells by inhibiting the activity of cyclin-dependent kinases and inducing the expression of pro-apoptotic proteins.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-Amino-3-(4-cyclohexylphenyl)-4-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile are still under investigation. However, studies have shown that this compound has minimal toxicity towards normal cells and tissues, making it a potential candidate for further development as an anticancer agent.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Amino-3-(4-cyclohexylphenyl)-4-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in lab experiments include its potent antitumor, antimicrobial, and antifungal properties. However, the limitations of using this compound in lab experiments include its limited solubility in aqueous solutions and the requirement for specialized equipment for its synthesis.

Future Directions

The future directions for research on 6-Amino-3-(4-cyclohexylphenyl)-4-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile are vast. Some of the potential future directions include:
1. Investigating the mechanism of action of this compound in inhibiting tumor growth, microbial growth, and fungal growth.
2. Developing new derivatives of this compound with enhanced potency and selectivity towards cancer cells, bacteria, and fungi.
3. Evaluating the in vivo efficacy of this compound in animal models of cancer, bacterial infections, and fungal infections.
4. Investigating the potential of this compound as a lead compound for the development of new drugs for the treatment of cancer, bacterial infections, and fungal infections.
Conclusion:
In conclusion, 6-Amino-3-(4-cyclohexylphenyl)-4-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a promising compound that has shown potent antitumor, antimicrobial, and antifungal properties. The synthesis of this compound has been reported in the literature, and its mechanism of action involves disrupting the cell membrane and inhibiting the synthesis of essential macromolecules. The future directions for research on this compound are vast, and it has the potential to be developed as a lead compound for the development of new drugs for the treatment of cancer, bacterial infections, and fungal infections.

Synthesis Methods

The synthesis of 6-Amino-3-(4-cyclohexylphenyl)-4-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been reported in the literature. The synthesis involves the reaction of 4-cyclohexylbenzaldehyde, 2-thiophenecarboxaldehyde, malononitrile, and hydrazine hydrate in ethanol under reflux conditions. The reaction mixture was then treated with ammonium acetate, and the resulting product was purified by recrystallization to obtain the final compound.

Scientific Research Applications

The potential applications of 6-Amino-3-(4-cyclohexylphenyl)-4-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in scientific research are vast. This compound has shown promising results in different biological activities, including antitumor, antimicrobial, and antifungal properties.
Antitumor Activity: Studies have shown that this compound has potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action of this compound in inhibiting cancer cell growth involves inducing apoptosis and cell cycle arrest.
Antimicrobial Activity: This compound has also shown significant antimicrobial activity against various bacterial and fungal strains. The mechanism of action of this compound in inhibiting microbial growth involves disrupting the cell membrane and inhibiting the synthesis of essential macromolecules.
Antifungal Activity: Studies have shown that this compound has potent antifungal activity against various fungal strains, including Candida albicans. The mechanism of action of this compound in inhibiting fungal growth involves disrupting the cell membrane and inhibiting the synthesis of essential macromolecules.